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Compound of Interest

Compound Name: Ferrous picrate

Cat. No.: B1611519

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is intended for research and development purposes only
by qualified professionals. Ferrous picrate and other picrate salts are energetic materials that
can be highly sensitive to shock, friction, and heat. Appropriate safety precautions, including
personal protective equipment and adherence to laboratory safety protocols, are mandatory
when handling these substances.

Introduction

Ferrous picrate, the iron(ll) salt of picric acid, is a coordination complex with potential
applications in pyrotechnics. While picrates of other metals, such as potassium and lead, have
found use as primary explosives and in specific pyrotechnic compositions, the utility of ferrous
picrate is less explored in this field.[1] This document provides an overview of the known
properties of ferrous picrate, protocols for its synthesis, and potential applications in
pyrotechnic formulations such as smoke compositions and as a color modifier. Due to the
limited availability of specific quantitative data on its pyrotechnic performance, this document
also outlines experimental protocols for the characterization of ferrous picrate-based
compositions.

Properties of Ferrous Picrate

Ferrous picrate typically exists as a hydrated salt, which significantly influences its sensitivity.
The hydrated form contains eight or more water molecules of crystallization and exhibits low
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sensitivity to friction and impact.[2] It is crucial to note that anhydrous picrate salts are often

dangerously sensitive.[2][3]

Table 2.1: Physicochemical and Thermal Properties of Ferrous Picrate

Property Value/Observation Reference(s)
Chemical Formula Fe(CeHz2N307)2 [4]
Molecular Weight 512.04 g/mol [4]

Typically hexahydrate to
Hydration State ypicaly Y
octahydrate

[5]

Dehydration Temp. 300-400 K (27-127 °C)

[5]

N Lower temperature than picric
Decomposition Start

[5]

acid
Heat of Exothermic Rxn Less than that of picric acid [5]
Friction/Impact Sensitivity Low (for hydrated form) [2]

Experimental Protocols
Synthesis of Ferrous Picrate

Two primary methods for the synthesis of ferrous picrate have been reported.[5] Extreme

caution must be exercised during the handling of picric acid and the resulting picrate salts.[1][3]

[6]7]

Protocol 3.1.1: Synthesis from Picric Acid and Iron Powder

This method involves the direct reaction of picric acid with iron powder.

Materials:

 Picric acid (ensure it is wetted with >10% water)

e Iron powder (200 mesh)
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Deionized water

Stir plate and stir bar

Beaker

Filtration apparatus (e.g., Buchner funnel)
Procedure:
e Prepare a saturated solution of picric acid in deionized water at room temperature.

e Slowly add 20g of 200-mesh iron powder to 500ml of the saturated picric acid solution while
stirring continuously.

o Continue stirring the mixture for a minimum of 2 hours at room temperature.
o Collect the resulting solid product by filtration.
e Wash the product with a small amount of cold deionized water.

o Carefully dry the product at a temperature below the dehydration point (e.g., room
temperature in a desiccator) to avoid the formation of the anhydrous salt.

Protocol 3.1.2: Synthesis from Iron(ll) Sulfate and Barium Picrate
This method relies on a precipitation reaction.

Materials:

e Iron(ll) sulfate (FeSOa)

e Barium picrate

e Deionized water

e Stir plate and stir bar

o Beakers
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« Filtration apparatus

Procedure:

Prepare separate aqueous solutions of iron(ll) sulfate and barium picrate.

Slowly add the iron(ll) sulfate solution to the barium picrate solution with constant stirring.

A precipitate of barium sulfate will form, leaving ferrous picrate in the solution.

Remove the barium sulfate precipitate by filtration.

The ferrous picrate can be isolated by carefully evaporating the water at a low temperature.
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Method 1: Direct Reaction

Dissolve Picric Acid in Water

i Method 2: Precipitation
y
Add Iron Powder Prepare FeSO4 and Barium Picrate Solutions
Stir for 2 hours Mix Solutions
Filter and Wash Product Filter out Barium Sulfate
Dry Product Carefully Isolate Ferrous Picrate

l

Hydrated Ferrous Picrate

Click to download full resolution via product page

Caption: Workflow for the synthesis of ferrous picrate. (Within 100 characters)

Characterization of Ferrous Picrate Compositions

Due to the lack of specific performance data, the following protocols are suggested for the
evaluation of ferrous picrate in pyrotechnic compositions.

Protocol 3.2.1: Burn Rate Determination
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e Prepare a series of compositions with varying ratios of ferrous picrate, an oxidizer (e.g.,
potassium perchlorate), and a binder (e.g., dextrin).

» Press the compositions into tubes of a known length and diameter.

« Ignite one end of the tube and record the time taken for the flame front to travel the length of
the tube.

e Calculate the burn rate in cm/s.
Protocol 3.2.2: Ignition Temperature Measurement

o Use a differential scanning calorimeter (DSC) to analyze small samples of the ferrous
picrate compositions.

o Heat the sample at a controlled rate (e.g., 10 °C/min) in an inert atmosphere.

e The onset temperature of the first major exotherm can be considered the autoignition
temperature.

Protocol 3.2.3: Sensitivity Testing

e Impact Sensitivity: Utilize a drop hammer apparatus to determine the energy required to
initiate the composition.

 Friction Sensitivity: Use a friction testing machine to assess the sensitivity of the compaosition
to frictional stimuli.
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Prepare Ferrous Picrate Compositions
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Caption: Experimental workflow for pyrotechnic characterization. (Within 100 characters)

Potential Applications in Pyrotechnics

Based on the chemical nature of ferrous picrate, several potential applications in pyrotechnics
can be postulated.

Smoke Compositions

Iron compounds are known to be used in some smoke-generating compositions.[8] The organic
component of ferrous picrate, upon combustion, could produce a dense smoke. The iron
oxide formed as a combustion product could also contribute to the smoke's opacity. Further
research is needed to determine the color and density of the smoke produced.

Color Modification

Iron and its compounds are used to produce gold sparks in fireworks.[9][10][11] The presence
of the ferrous ion in ferrous picrate could be leveraged to create or modify colors in
pyrotechnic flames. It may contribute to golden or orange hues, or potentially modify the colors
produced by other metallic salts.
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Burn Rate Modifier

Transition metal compounds can act as catalysts, altering the burn rate of pyrotechnic
compositions.[12] Ferrous picrate could potentially serve as a burn rate modifier, either

accelerating or suppressing the combustion of various formulations.

Potential Advantages

Low Sensitivity (Hydrated)

Burn Rate Catalyst

Color Modifier (Gold/Orange)

Potential Smoke Agent

Ferrous Picrate Potential Disadvantages

Limited Data on Performance

Formation of Sensitive Salts with Other Metals

Hygroscopicity

Sensitivity of Anhydrous Form
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Caption: Potential advantages and disadvantages of ferrous picrate. (Within 100 characters)

Safety and Handling

» Picric Acid and Picrates: These materials are explosive and can be sensitive to shock,
friction, and heat.[3][6][13]

» Metal Contact: Avoid contact with metals, as this can form other, potentially more sensitive,
picrate salts.[1][7] Use non-metallic (e.g., ceramic or wood) spatulas and tools.[6]

e Hydration: Ensure that ferrous picrate is kept in its hydrated form to maintain low sensitivity.
[2] Avoid conditions that could lead to dehydration.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves (nitrile or neoprene recommended), and a lab coat.[3][7]

¢ Ventilation: Handle these materials in a well-ventilated area or a fume hood.

Conclusion

Ferrous picrate presents an interesting, yet largely unexplored, material for pyrotechnic
applications. Its properties suggest potential uses as a smoke agent, color modifier, or burn
rate catalyst. However, a significant lack of quantitative performance data necessitates further
research. The experimental protocols outlined in this document provide a framework for the
systematic characterization of ferrous picrate-based pyrotechnic compositions. The inherent
hazards of picrates demand that any such research be conducted with stringent safety
protocols in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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